Cas no 788-41-0 (Oxepane,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-)

• Product name: Oxepane,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-
• CAS No: 788-41-0
• MF: C₆OF₁₂
• MW: 316.0444
• CID: 578881
• PubChem ID: 220213

Oxepane,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- Chemical and Physical Properties

Names and Identifiers

• Oxepane,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluorooxepane
• 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoro-1-oxa-cycloheptan
• AC1L58FJ
• AG-K-69516
• CTK5E6161
• dodecafluoro-oxepane
• DODECAFLUOROOXEPANE
• NSC2640
• Oxepane,dodecafluoro- (6CI,7CI,8CI,9CI)
• Perfluorooxepane
• Perfluor-oxepan
• NS00011162
• WDXFZSLMIIPQCF-UHFFFAOYSA-N
• NSC-2640
• DTXSID30277501
• 788-41-0

• Inchi： InChI=1S/C6F12O/c7-1(8)2(9,10)4(13,14)6(17,18)19-5(15,16)3(1,11)12
• InChI Key： WDXFZSLMIIPQCF-UHFFFAOYSA-N
• SMILES： C1(C(C(C(OC(C1(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 315.9757
• Monoisotopic Mass: 315.9757526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 9.23
• LogP: 3.74340